Cas no 155503-03-0 (1H-Indole, 1-methyl-3-[2-nitro-1-(nitromethyl)ethyl]-)

• Product name: 1H-Indole, 1-methyl-3-[2-nitro-1-(nitromethyl)ethyl]-
• CAS No: 155503-03-0
• MF: C₁₂H₁₃N₃O₄
• MW: 263.249322652817
• CID: 1330164

1H-Indole, 1-methyl-3-[2-nitro-1-(nitromethyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-methyl-3-[2-nitro-1-(nitromethyl)ethyl]-

• Inchi： 1S/C12H13N3O4/c1-13-8-11(10-4-2-3-5-12(10)13)9(6-14(16)17)7-15(18)19/h2-5,8-9H,6-7H2,1H3
• InChI Key： XJDCSJHKUGEEOC-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C(C[N+]([O-])=O)C[N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 263.09069

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 480.1±45.0 °C(Predicted)
• PSA: 91.21
• pka: 7.50±0.38(Predicted)